Cas no 59429-73-1 (BENZENETHIOL, 2-CHLORO-5-METHOXY-)

• Product Name: BENZENETHIOL, 2-CHLORO-5-METHOXY-
• CAS No: 59429-73-1
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 3385664
• PubChem ID: 14948427
• Update Time: 2025-06-08

BENZENETHIOL, 2-CHLORO-5-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 2-CHLORO-5-METHOXY-
• 2-Chloro-5-methoxybenzenethiol
• 2-Chloro-5-methoxy-benzenethiol
• SCHEMBL8314878
• PTMQMZONISRXFK-UHFFFAOYSA-N
• 59429-73-1
• 2-chloro-5-methoxybenzene-1-thiol
• 2-Chloro-5-methoxythiophenol
• 2-chloro-5-methoxy-thiophenol
• AKOS006316935

• MDL： MFCD12026183
• Inchi： 1S/C7H7ClOS/c1-9-5-2-3-6(8)7(10)4-5/h2-4,10H,1H3
• InChI Key： PTMQMZONISRXFK-UHFFFAOYSA-N
• SMILES： C1(S)=CC(OC)=CC=C1Cl

Computed Properties

• Exact Mass: 173.9906137Da
• Monoisotopic Mass: 173.9906137Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on BENZENETHIOL, 2-CHLORO-5-METHOXY-

Professional Introduction to BENZENETHIOL, 2-CHLORO-5-METHOXY- (CAS No. 59429-73-1)

BENZENETHIOL, 2-CHLORO-5-METHOXY-, identified by its Chemical Abstracts Service (CAS) number 59429-73-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motifs, exhibits a blend of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and methoxy substituents on the benzene ring imparts distinct reactivity, enabling its utility in diverse synthetic pathways.

The molecular structure of BENZENETHIOL, 2-CHLORO-5-METHOXY- consists of a benzene core substituted with a chlorine atom at the 2-position and a methoxy group at the 5-position. This arrangement not only influences its electronic distribution but also affects its interaction with biological targets. The chloro group, being electron-withdrawing, can modulate the reactivity of adjacent functional groups, while the methoxy group, being electron-donating, can enhance the stability of certain intermediates in synthetic sequences. Such structural features make this compound a versatile building block in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds derived from aromatic precursors. BENZENETHIOL, 2-CHLORO-5-METHOXY- has been increasingly utilized as a precursor in the synthesis of novel therapeutic agents. Its role in constructing complex molecular frameworks has been particularly noteworthy in the development of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammatory responses.

One of the most compelling aspects of BENZENETHIOL, 2-CHLORO-5-METHOXY- is its applicability in cross-coupling reactions, which are fundamental to modern organic synthesis. The chloro substituent facilitates palladium-catalyzed coupling reactions, allowing for the introduction of diverse functional groups at different positions on the benzene ring. This flexibility has enabled chemists to generate libraries of compounds with tailored biological activities. Recent studies have demonstrated its use in constructing thioethers and thiophenes, which are key motifs in many bioactive molecules.

The pharmaceutical relevance of BENZENETHIOL, 2-CHLORO-5-METHOXY- extends beyond its role as a synthetic intermediate. Researchers have identified several derivatives of this compound that exhibit significant pharmacological properties. For example, modifications at the 3-position or 4-position of the benzene ring have led to compounds with enhanced binding affinity to specific protein targets. These findings underscore the importance of BENZENETHIOL, 2-CHLORO-5-METHOXY- as a scaffold for drug discovery efforts aimed at developing treatments for neurological disorders and infectious diseases.

In addition to its pharmaceutical applications, BENZENETHIOL, 2-CHLORO-5-METHOXY- has found utility in materials science and agrochemical research. Its ability to participate in various chemical transformations makes it a valuable candidate for designing novel polymers and specialty chemicals. The incorporation of this compound into material formulations has resulted in improved properties such as enhanced thermal stability and increased biodegradability.

The synthesis of BENZENETHIOL, 2-CHLORO-5-METHOXY- typically involves multi-step organic reactions starting from commercially available aromatic precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as nucleophilic aromatic substitution and metal-catalyzed coupling reactions are commonly employed to construct the desired molecular framework efficiently.

The safety profile of BENZENETHIOL, 2-CHLORO-5-METHOXY- is another critical consideration in its application. While it is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to minimize exposure risks during laboratory operations. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) should be used when handling this compound.

The future prospects for BENZENETHIOL, 2-CHLORO-5-METHOXY- are promising given its broad utility across multiple scientific disciplines. Ongoing research efforts are focused on expanding its synthetic applications and exploring new derivatives with enhanced biological activity. Collaborative initiatives between academia and industry are likely to drive innovation in this area, leading to novel therapeutic agents and advanced materials.

In conclusion, BENZENETHIOL, 2-chloro, 5-methoxy, CAS No.59429-73-1, represents a significant advancement in organic synthesis and pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across medicine and materials science. As scientific understanding continues to evolve, BENZENETHIOL, 2-chloro, 5-methoxy, CAS No.59429-73-1, will undoubtedly play an increasingly pivotal role in shaping future discoveries.